Cas no 1187582-59-7 (Ethyl 2-Bromo-5-methyloxazole-4-carboxylate)

• Product Name: Ethyl 2-Bromo-5-methyloxazole-4-carboxylate
• CAS No: 1187582-59-7
• MF: C₇H₈BrNO₃
• MW: 234.04732131958
• MDL: MFCD13248818
• CID: 2182940
• PubChem ID: 66524336
• Update Time: 2024-11-03

Ethyl 2-Bromo-5-methyloxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-methyl-oxazole-4-carboxylate
• Ethyl 2-bromo-5-methyloxazole-4-carboxylate
• DTXSID201263275
• AKOS015966665
• Ethyl 2-bromo-5-methyl-4-oxazolecarboxylate
• 1187582-59-7
• G62912
• Ethyl2-bromo-5-methyloxazole-4-carboxylate
• CS-0340981
• SCHEMBL18039552
• EN300-2928041
• MFCD13248818
• ethyl 2-bromo-5-methyl-1,3-oxazole-4-carboxylate
• DB-264918
• SB31097
• Ethyl 2-Bromo-5-methyloxazole-4-carboxylate

• MDL： MFCD13248818
• Inchi： InChI=1S/C7H8BrNO3/c1-3-11-6(10)5-4(2)12-7(8)9-5/h3H2,1-2H3
• InChI Key： ARAJVACDXDXTJN-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C)OC(=N1)Br

Computed Properties

• Exact Mass: 232.969
• Monoisotopic Mass: 232.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 280.5±32.0 °C at 760 mmHg
• Flash Point: 123.4±25.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 2-Bromo-5-methyloxazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles